Cas no 887589-14-2 (1,2-Benzenediaceticacid, 4-amino-)
887589-14-2 structure
Product Name:1,2-Benzenediaceticacid, 4-amino-
CAS No:887589-14-2
MF:C10H11NO4
MW:209.198642969131
CID:713515
PubChem ID:29922226
Update Time:2025-04-19
1,2-Benzenediaceticacid, 4-amino- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediaceticacid, 4-amino-
- 2-[4-amino-2-(carboxymethyl)phenyl]acetic acid
- DTXSID60652185
- 2,2'-(4-Amino-1,2-phenylene)diacetic acid
- 4-Amino-1,2-dicarboxylic acid
- SCHEMBL14221079
- 887589-14-2
- AKOS015961878
-
- Inchi: 1S/C10H11NO4/c11-8-2-1-6(4-9(12)13)7(3-8)5-10(14)15/h1-3H,4-5,11H2,(H,12,13)(H,14,15)
- InChI Key: FTZBYZFGNUMICJ-UHFFFAOYSA-N
- SMILES: OC(CC1C=C(C=CC=1CC(=O)O)N)=O
Computed Properties
- Exact Mass: 209.06880783g/mol
- Monoisotopic Mass: 209.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.2
- Topological Polar Surface Area: 101Ų
1,2-Benzenediaceticacid, 4-amino- Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
887589-14-2 (1,2-Benzenediaceticacid, 4-amino-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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